N-[1-(3-fluorophenyl)ethyl]propanamide

• IUPAC Name: N-[1-(3-fluorophenyl)ethyl]propanamide
• InChI: InChI=1S/C11H14FNO/c1-3-11(14)13-8(2)9-5-4-6-10(12)7-9/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key: ACEZVFZAEJGHFC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(C)C1=CC(=CC=C1)F
• Molecular Formula: C11H14FNO
• Molecular Weight: 195.23 g/mol

Description

N-[1-(3-fluorophenyl)ethyl]propanamide, commonly known as FPEP, is a chemical compound that belongs to the class of amides. It is a white solid with a molecular formula of C11H14FNO and a molecular weight of 195.24 g/mol. FPEP has been studied extensively in recent years due to its potential applications in the field of scientific research.

Mechanism of Action

The exact mechanism of action of FPEP is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as gamma-aminobutyric acid (GABA) and glutamate. FPEP has been shown to enhance the activity of GABA receptors, which are known to play a crucial role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
FPEP has been shown to exhibit a range of biochemical and physiological effects in various animal models. It has been shown to reduce the severity and frequency of seizures in animal models of epilepsy and to exhibit analgesic effects in models of pain. FPEP has also been shown to exhibit anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of FPEP is its relatively low toxicity, which makes it suitable for use in animal studies. It is also relatively easy to synthesize, which makes it accessible to researchers. However, one of the limitations of FPEP is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on FPEP. One area of interest is the development of more potent analogs of FPEP that exhibit enhanced activity and selectivity. Another potential direction is the investigation of the potential therapeutic applications of FPEP in various disease models. Additionally, further studies are needed to elucidate the precise mechanism of action of FPEP and its effects on various neurotransmitter systems.
In conclusion, FPEP is a promising chemical compound with potential applications in various fields of scientific research. Its relatively low toxicity and ease of synthesis make it an attractive candidate for further investigation. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of FPEP can be achieved through a multi-step process involving the reaction of 3-fluorophenylacetic acid with propanoyl chloride in the presence of a catalyst such as triethylamine. The resulting product is then purified through recrystallization to obtain pure FPEP.

Scientific Research Applications

FPEP has been widely used in scientific research due to its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit a range of biological activities, including anticonvulsant, analgesic, and anti-inflammatory effects.